Cas no 72017-59-5 (1-Propanone,1-(3,4-dihydroxyphenyl)-2,2-dimethyl-)

• Product Name: 1-Propanone,1-(3,4-dihydroxyphenyl)-2,2-dimethyl-
• CAS No: 72017-59-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 577531
• PubChem ID: 51507
• Update Time: 2025-04-19

1-Propanone,1-(3,4-dihydroxyphenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3,4-dihydroxyphenyl)-2,2-dimethyl-
• 1-(3,4-dihydroxyphenyl)-2,2-dimethylpropan-1-one
• tert-Butyl(3,4-dihydroxyphenyl) ketone
• 72017-59-5
• 3',4'-Dihydroxy-tert-butyrophenone
• 1-(3,4-dihydroxyphenyl)-2,2-dimethyl-1-propanone
• SCHEMBL13451862
• BRN 2576377
• tert-BUTYROPHENONE, 3',4'-DIHYDROXY-
• DTXSID40222305

• Inchi： 1S/C11H14O3/c1-11(2,3)10(14)7-4-5-8(12)9(13)6-7/h4-6,12-13H,1-3H3
• InChI Key： PYYHPJWXMOZDTP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)O)O)C(C)(C)C

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.16
• Boiling Point: 373°Cat760mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.557
• PSA: 57.53